Cas no 1061750-15-9 (Ethyl 6-morpholinopicolinate)

• Product Name: Ethyl 6-morpholinopicolinate
• CAS No: 1061750-15-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• MDL: MFCD12198901
• CID: 1056160
• PubChem ID: 25150026
• Update Time: 2025-06-22

Ethyl 6-morpholinopicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-morpholinopicolinate
• 6-(4-morpholinyl)-2-Pyridinecarboxylic acid ethyl ester
• ethyl 6-morpholin-4-ylpyridine-2-carboxylate
• Ethyl 6-Morpholinopyridine-2-carboxylate
• 1061750-15-9
• CCLSAEXHEUDNJO-UHFFFAOYSA-N
• Ethyl 6-(morpholin-4-yl)pyridine-2-carboxylate
• CS-0440342
• MFCD12198901
• SY005962
• C90182
• DB-059455
• Ethyl6-morpholinopicolinate
• DTXSID60648886
• A895849
• AKOS015950576
• SCHEMBL2810512

• MDL： MFCD12198901
• Inchi： 1S/C12H16N2O3/c1-2-17-12(15)10-4-3-5-11(13-10)14-6-8-16-9-7-14/h3-5H,2,6-9H2,1H3
• InChI Key： CCLSAEXHEUDNJO-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC=C(C(=O)OCC)N=2)CC1

Computed Properties

• Exact Mass: 236.11600
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• PSA: 51.66000
• LogP: 1.15990

Additional information on Ethyl 6-morpholinopicolinate

Ethyl 6-morpholinopicolinate (CAS No. 1061750-15-9): A Comprehensive Overview in Modern Chemical Research

Ethyl 6-morpholinopicolinate (CAS No. 1061750-15-9) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its potential applications in drug development, particularly in the synthesis of bioactive molecules. The integration of morpholine and picolinic acid derivatives has opened new avenues for exploring its pharmacological significance.

The molecular structure of Ethyl 6-morpholinopicolinate consists of a picolinic acid moiety linked to an ethyl ester group, with a morpholine ring attached to the carboxylate functionality. This structural configuration imparts distinctive chemical reactivity, making it a valuable intermediate in organic synthesis. The presence of the morpholine ring enhances the compound's solubility in polar solvents, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and minimal side effects. Ethyl 6-morpholinopicolinate has emerged as a key intermediate in the synthesis of several pharmacologically active compounds. Its role in the development of antimicrobial and anti-inflammatory agents has been particularly noteworthy. The compound's ability to interact with biological targets at the molecular level makes it an attractive candidate for further exploration.

One of the most compelling aspects of Ethyl 6-morpholinopicolinate is its versatility in chemical modifications. Researchers have leveraged its structural framework to develop derivatives with tailored properties for specific therapeutic applications. For instance, modifications at the morpholine ring have been investigated for enhancing binding affinity to target enzymes and receptors. These modifications are often guided by computational modeling and high-throughput screening techniques, ensuring that the resulting derivatives exhibit optimal pharmacokinetic profiles.

The synthesis of Ethyl 6-morpholinopicolinate involves multi-step organic reactions, typically starting from commercially available precursors such as picolinic acid and morpholine derivatives. Advanced synthetic methodologies, including catalytic hydrogenation and esterification reactions, are employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness, which are essential factors in pharmaceutical production.

The pharmacological potential of Ethyl 6-morpholinopicolinate has been explored through various preclinical studies. These studies have highlighted its role as a precursor in the development of compounds with potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The compound's interaction with biological pathways such as neurotransmitter systems and inflammatory responses has been a focal point of investigation.

In conclusion, Ethyl 6-morpholinopicolinate (CAS No. 1061750-15-9) represents a promising compound in modern chemical research. Its unique structural features and versatile reactivity make it an invaluable intermediate in drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly significant role in the pharmaceutical industry.